Cas no 55143-94-7 (2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester)
55143-94-7 structure
Product Name:2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester
CAS No:55143-94-7
MF:C18H34O3
MW:298.46076631546
CID:352730
PubChem ID:71364293
Update Time:2025-04-19
2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester
- ethyl 11-methoxy-3,7,11-trimethyldodec-2-enoate
- DTXSID70787770
- 55143-94-7
-
- Inchi: 1S/C18H34O3/c1-7-21-17(19)14-16(3)11-8-10-15(2)12-9-13-18(4,5)20-6/h14-15H,7-13H2,1-6H3
- InChI Key: OUDJAPKDRVXHJB-UHFFFAOYSA-N
- SMILES: O(C)C(C)(C)CCCC(C)CCCC(=CC(=O)OCC)C
Computed Properties
- Exact Mass: 298.25092
- Monoisotopic Mass: 298.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
55143-94-7 (2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester) Related Products
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